Cas no 2172595-74-1 (5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172595-74-1
• MF: C₇H₇F₅N₄O
• MW: 258.148698091507
• CID: 6339853
• PubChem ID: 165600512
• Update Time: 2025-06-30

5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594046
• 2172595-74-1

• Inchi： 1S/C7H7F5N4O/c1-2(7(10,11)12)16-4(5(8)9)3(6(13)17)14-15-16/h2,5H,1H3,(H2,13,17)
• InChI Key： UOFBOMGIGNEPNP-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(C(F)F)=C(C(N)=O)N=N1)(F)F

Computed Properties

• Exact Mass: 258.05400167g/mol
• Monoisotopic Mass: 258.05400167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172595-74-1)

The compound 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172595-74-1) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. Its unique molecular structure, featuring a difluoromethyl group and a trifluoropropan-2-yl substituent, makes it a promising candidate for various applications. Researchers and industry professionals are increasingly exploring its potential due to its distinct physicochemical properties and biological activity.

One of the key reasons for the growing interest in 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide is its role in the development of novel agrochemicals. With the global push for sustainable agriculture and the need for eco-friendly pesticides, this compound has been studied for its potential to act as a plant protection agent. Its mechanism of action, which involves targeting specific enzymes in pests, aligns with the demand for low-toxicity and high-efficiency solutions. This aligns perfectly with current trends in green chemistry and integrated pest management (IPM).

In the pharmaceutical sector, 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide has shown promise as a bioactive scaffold. Its triazole core is a common motif in drug discovery, known for its versatility in interacting with biological targets. Recent studies have investigated its potential as a kinase inhibitor or antimicrobial agent, addressing critical challenges such as antibiotic resistance and cancer therapy. The inclusion of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications.

The synthesis of 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Researchers have explored various catalytic methods and green synthesis techniques to optimize its production. This aligns with the broader industry focus on sustainable manufacturing and reducing environmental impact. The compound's CAS No. 2172595-74-1 serves as a unique identifier, facilitating its tracking in regulatory and commercial databases.

From a commercial perspective, 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide is part of a growing market for fluorinated compounds. Fluorine incorporation is a strategic approach in modern chemistry, as it often enhances the performance of materials and active ingredients. The compound's potential applications in crop protection and drug development make it a subject of interest for patent filings and collaborative research initiatives. Companies specializing in fine chemicals and custom synthesis are actively exploring its scalability and commercial viability.

In conclusion, 5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172595-74-1) represents a compelling example of innovation in chemical research. Its dual potential in agrochemicals and pharmaceuticals, combined with its alignment with sustainability goals, positions it as a compound worth watching. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most pressing challenges in human health and food security.